Cas no 899762-66-4 (1-4-(2-Isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-4-(2-Isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 899762-66-4
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• MDL: MFCD05096192
• CID: 4719182
• Update Time: 2025-10-23

1-4-(2-Isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2-isopropyl-5-methylphenoxy)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-(2-Isopropyl-5-methylphenoxy)phenyl)-5-oxopyrrolidine-3-carboxylic acid
• R8726
• 3-pyrrolidinecarboxylic acid, 1-[4-[5-methyl-2-(1-methylethyl)phenoxy]phenyl]-5-oxo-
• 1-4-(2-Isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD05096192
• Inchi： 1S/C21H23NO4/c1-13(2)18-9-4-14(3)10-19(18)26-17-7-5-16(6-8-17)22-12-15(21(24)25)11-20(22)23/h4-10,13,15H,11-12H2,1-3H3,(H,24,25)
• InChI Key： AELIEVTZHBOVCP-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C1C=CC(=CC=1)OC1C=C(C)C=CC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 512
• Topological Polar Surface Area: 66.8

Additional information on 1-4-(2-Isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic Acid

1-4-(2-Isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic Acid: A Comprehensive Overview

1-4-(2-Isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic Acid, identified by the CAS Registry Number 899762-66-4, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered nitrogen-containing ring. The presence of a phenyl group substituted with specific functional groups, such as the 2-isopropyl and 5-methylphenoxy moiety, contributes to its distinct chemical properties. These substituents not only influence the compound's stability but also play a crucial role in its interactions with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and catalytic processes, to achieve high yields and purity. The development of scalable synthesis routes has further enhanced its potential for large-scale production, making it viable for preclinical and clinical studies.

The pharmacological profile of 1-4-(2-isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic acid has been extensively studied. Preclinical data indicate that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to modulate key cellular pathways. Additionally, studies have shown promise in its application as an antitumor agent, with selective cytotoxicity against cancer cell lines.

In terms of bioavailability, the compound demonstrates favorable absorption characteristics when administered orally. Its pharmacokinetic profile suggests that it can achieve therapeutic concentrations in target tissues without significant systemic toxicity. This attribute is particularly advantageous for developing it as an orally administered drug.

Recent research has also explored the potential of this compound in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal receptors has opened new avenues for its application in conditions such as Alzheimer's disease and Parkinson's disease. Ongoing clinical trials are expected to provide further insights into its efficacy and safety profiles.

The environmental impact of this compound has also been a focus of recent studies. Assessments indicate that it degrades efficiently under environmental conditions, minimizing its ecological footprint. This characteristic aligns with the growing emphasis on sustainable drug development practices.

In conclusion, 1-4-(2-isopropyl-5-methylphenoxy)phenyl-5-oxopyrrolidine-3-carboxylic acid (CAS No: 899762-66-) represents a promising candidate in the pharmaceutical industry due to its versatile chemical properties and diverse biological activities. As research continues to uncover its full potential, this compound is poised to make significant contributions to therapeutic innovation.